2-(4-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one

• IUPAC Name: 2-(4-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)phthalazin-1-one
• InChI: InChI=1S/C22H15N5O2/c1-14-8-10-16(11-9-14)27-22(28)18-7-3-2-6-17(18)19(25-27)21-24-20(26-29-21)15-5-4-12-23-13-15/h2-13H,1H3
• InChI Key: AIMFTCZNALADSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CN=CC=C5
• Molecular Formula: C22H15N5O2
• Molecular Weight: 381.4 g/mol

Description

2-(4-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one is a chemical compound with potential applications in scientific research. It is a phthalazine derivative with a unique structure that makes it suitable for various research purposes.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of various phthalazinone derivatives and related compounds. For instance, compounds have been synthesized with the aim of exploring their antimicrobial activity, such as the creation of 1,2,4-triazolo-, 1,3,4-oxadiazolo-, and 1,3,4-thiadiazol- derivatives, identified through techniques like IR, 1H NMR, 13C NMR, MS, and elemental analysis (El-Hashash et al., 2012). Another study focused on synthesizing phthalazinone derivatives to assess their spectral characteristics, leading to the preparation of compounds like 1,2,4-Triazol-3-yl and 1,3,4-oxadiazol-2-yl derivatives (Mahmoud et al., 2012).

Antimicrobial Activity

Several synthesized phthalazinone derivatives have been screened for their antimicrobial activities against various bacteria and fungi strains. Some compounds have shown promising results, indicating potential applications in developing new antimicrobial agents (Sridhara et al., 2010).

Molecular Interactions and Supramolecular Structures

The study of molecular interactions and the formation of supramolecular structures is another area of interest. For example, research on the title compound C12H8N4O2·C8H6O4 revealed its ability to form one-dimensional supramolecular structures through hydrogen bonding and π-π interactions, hinting at potential applications in materials science (Hou et al., 2008).

Chemical Properties and Reactions

The exploration of chemical reactions and properties of phthalazinone derivatives includes studies on their synthesis from various starting materials, reaction mechanisms, and the creation of novel compounds with potential bioactivity or material applications. For instance, the development of new 3-isoxazoline substituted phthalazine methylsulfonyl-oxadiazoles and their antimicrobial screening suggests versatility in chemical modifications and applications (Sridhara et al., 2011).